Cas no 2680798-54-1 (Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680798-54-1
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5923416
• PubChem ID: 165927734
• Update Time: 2025-06-14

Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• 2680798-54-1
• EN300-28299775
• Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C18H18BrNO2/c1-13-10-15(19)11-17-16(13)8-5-9-20(17)18(21)22-12-14-6-3-2-4-7-14/h2-4,6-7,10-11H,5,8-9,12H2,1H3
• InChI Key： XKZVLLWSUBVUMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CCC2

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Comprehensive Overview of Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680798-54-1)

Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680798-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromine substituent at the 7-position and a methyl group at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the structural similarities to bioactive molecules.

In recent years, the demand for high-purity intermediates like Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate has surged, driven by advancements in medicinal chemistry and catalysis. The compound's unique structure allows for further functionalization, enabling the synthesis of novel derivatives with potential therapeutic properties. Its CAS No. 2680798-54-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. This specificity is essential for researchers who rely on precise compound identification for reproducibility and regulatory compliance.

The synthesis of Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic reactions, often starting from commercially available quinoline precursors. Key steps include bromination, methylation, and carboxylation, each requiring stringent control of reaction conditions to achieve high yields and purity. The compound's stability under various conditions makes it suitable for storage and transportation, further enhancing its utility in industrial and academic settings. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its structure and purity.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. Researchers are investigating greener alternatives for producing compounds like Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, focusing on reducing waste and energy consumption. This aligns with the broader industry shift toward green chemistry, a movement that resonates with environmentally conscious stakeholders. Additionally, the compound's potential role in cancer research and neurodegenerative disease studies has sparked interest, as tetrahydroquinoline derivatives are known to exhibit bioactive properties.

From a commercial perspective, Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is available through specialized chemical suppliers, often in quantities tailored for research and development. Its pricing and availability are influenced by factors such as raw material costs, synthesis complexity, and market demand. For researchers, accessing reliable suppliers with documented quality control protocols is crucial to ensure consistent results in experimental workflows. The compound's CAS No. 2680798-54-1 is frequently searched in chemical databases, reflecting its relevance in ongoing scientific investigations.

In conclusion, Benzyl 7-bromo-5-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680798-54-1) represents a versatile and valuable compound in modern chemistry. Its structural features and synthetic accessibility make it a cornerstone in the development of new pharmaceuticals and agrochemicals. As research continues to uncover its potential applications, this compound is poised to remain a focal point in scientific and industrial communities. For those seeking detailed technical data or procurement options, consulting peer-reviewed journals and reputable chemical catalogs is highly recommended.